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Compound of Interest

Compound Name: Precyclemone B

Cat. No.: B1582384 Get Quote

Precyclemone B: A Fragrance Ingredient, Not a
Therapeutic Agent
Initial investigations reveal that Precyclemone B is a synthetic fragrance ingredient valued for

its fresh, ozone-like scent and is not recognized as a therapeutic or pharmaceutical compound.

Consequently, there is a lack of scientific data on its biological mechanism of action,

therapeutic efficacy in different product bases, or any associated signaling pathways.

Searches for "Precyclemone B" in scientific and chemical databases consistently identify it as

an aromatic aldehyde used in the fragrance industry to impart a clean and diffusive character to

perfumes and other scented products.[1][2][3][4][5][6] Its chemical identity is primarily 4-(4-

methylpent-3-en-1-yl)cyclohex-3-ene-1-carbaldehyde.[1]

Due to the absence of any research or clinical studies evaluating Precyclemone B for

therapeutic purposes, a comparative guide on its efficacy in different product bases cannot be

compiled. The core requirements of the user's request, including quantitative data,

experimental protocols, and visualizations of biological pathways, cannot be met as the

foundational information does not exist in the public domain.

The provided information on "Amphotericin B"[7][8][9][10][11] a well-known antifungal

medication, appears to be unrelated to Precyclemone B and may have been retrieved due to

a similarity in the "B" designation. Amphotericin B has been extensively studied in various
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formulations to enhance its efficacy and reduce toxicity, which is the type of data sought for

Precyclemone B but is not available.

Therefore, it is concluded that the premise of the user's request is based on a

misunderstanding of the nature and application of Precyclemone B. It is a compound for

fragrance applications, and there is no evidence to suggest it possesses any therapeutic

properties that would warrant a comparative efficacy study for a scientific or drug development

audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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